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Compound of Interest

Compound Name: Benzenesulfonyl chloride

Cat. No.: B043947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzenesulfonyl chloride (C₆H₅SO₂Cl) is a versatile reagent widely used in organic

synthesis, particularly in the preparation of sulfonamides and sulfonate esters.[1] However, its

utility is matched by its significant hazardous properties, necessitating stringent safety and

handling protocols in a laboratory setting. This in-depth technical guide provides critical

information on the safe management of benzenesulfonyl chloride, encompassing its hazard

profile, personal protective equipment, storage and disposal procedures, and emergency

response.

Hazard Identification and Quantitative Data
Benzenesulfonyl chloride is a corrosive and water-reactive compound that can cause severe

harm upon exposure.[2][3] It is crucial to understand its specific hazards to implement

appropriate safety measures.

Table 1: Chemical and Physical Properties of Benzenesulfonyl Chloride
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Property Value Reference

Molecular Formula C₆H₅SO₂Cl

Molecular Weight 176.62 g/mol [4]

Appearance
Colorless to slightly yellow oily

liquid
[4][5]

Odor Pungent [6]

Boiling Point 251-252 °C (decomposes) [6]

Melting Point 13-15 °C [6]

Flash Point > 110 °C (> 230 °F)

Autoignition Temperature 450 °C (842 °F)

Specific Gravity 1.384 g/mL at 25 °C [2][6]

Vapor Pressure 0.04 mm Hg at 20 °C [6]

Solubility

Insoluble in cold water; soluble

in ether and alcohol.[4][6]

Reacts with hot water.[3][7]

Table 2: Toxicological Data and Exposure Limits

Metric Value Species Reference

Oral LD50 1960 mg/kg Rat [8]

Oral LD50 828 mg/kg Mouse

Oral LD50 828 mg/kg Rabbit

Occupational

Exposure Limits

No established OSHA

PEL or ACGIH TLV
- [5]

Health Hazards
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Benzenesulfonyl chloride poses a significant health risk through multiple exposure routes. It

is classified as corrosive and can cause severe skin burns and eye damage. Inhalation can

lead to chemical burns in the respiratory tract, potentially causing pulmonary edema. Ingestion

results in severe burns to the gastrointestinal tract. The substance is also a lachrymator and

may cause allergic skin or respiratory reactions.[8]

Safe Handling and Experimental Protocols
Adherence to strict protocols is mandatory when working with benzenesulfonyl chloride to

minimize exposure and prevent accidents.

Engineering Controls
Ventilation: All work with benzenesulfonyl chloride must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[2][5]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[2][5]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is the primary defense against exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5][9] Contact

lenses should not be worn.[5]

Skin Protection: Wear appropriate chemical-resistant gloves (consult manufacturer's data for

compatibility) and a lab coat.[8] An impervious apron is also recommended.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with

appropriate cartridges should be used.[8] For significant spill response, a self-contained

breathing apparatus (SCBA) may be necessary.[4][10]

General Handling Procedures
Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mists.[10][9]
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Wash hands thoroughly after handling.

Ensure containers are tightly closed when not in use.[8]

Be aware that the compound is moisture-sensitive.[8][10]

Storage and Incompatibility
Proper storage is critical to prevent dangerous reactions.

Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, and

open flames. The storage area should be designated as a corrosives area and be free of

water.

Incompatible Materials: Benzenesulfonyl chloride is incompatible with:

Water (reacts to form toxic and corrosive gases)[3][5]

Strong oxidizing agents[2]

Strong bases[2]

Ammonia and aliphatic amines[5]

Dimethyl sulfoxide and methyl formamide (violent reactions can occur)[2][5]

Metals (can corrode metals in the presence of water)[3][6]

Spill and Emergency Procedures
Immediate and appropriate response to a spill is crucial to mitigate hazards.

Spill Cleanup Protocol
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5][8]

Ventilate: Ensure the area is well-ventilated.[5]

PPE: Don the appropriate personal protective equipment, including respiratory protection.[8]
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Containment: For small spills, cover with a dry, inert absorbent material such as sand, dry

lime, or soda ash.[5] Do not use water or wet methods.[5]

Collection: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.[5][8]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.[2]

[9]

Caption: Workflow for responding to a benzenesulfonyl chloride spill.

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[2][5] Seek immediate medical attention.[5]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.[2][5] Seek immediate medical attention.[5]

Inhalation: Move the victim to fresh air.[8] If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[8] If the victim is conscious and alert, give 2-4 cupfuls of

water or milk. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

Disposal
Benzenesulfonyl chloride and its contaminated materials must be disposed of as hazardous

waste.[5] Consult with your institution's environmental health and safety department and follow

all applicable federal, state, and local regulations.[2][11]

Hierarchy of Controls
To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented.
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Caption: Hierarchy of controls for minimizing exposure.

By implementing these comprehensive safety and handling precautions, researchers,

scientists, and drug development professionals can mitigate the risks associated with

benzenesulfonyl chloride and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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